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Compound of Interest

Compound Name: 16-Methylicosanoyl-CoA

Cat. No.: B15550761 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the use of

purified 16-Methylicosanoyl-CoA in scientific research. It is intended for professionals in the

fields of biochemistry, cell biology, and drug development.

Commercial Availability
Purified 16-Methylicosanoyl-CoA is available from the following commercial supplier for

research purposes:

Supplier Catalog Number Product Name

MedChemExpress HY-CE00494 16-Methylicosanoyl-CoA

Introduction
16-Methylicosanoyl-CoA is a long-chain, methyl-branched acyl-coenzyme A (acyl-CoA). Acyl-

CoAs are crucial intermediates in numerous metabolic pathways, including fatty acid

metabolism and cellular signaling. The presence of a methyl group on the acyl chain suggests

a role in specific metabolic pathways that handle branched-chain fatty acids. Such fatty acids

are known to be metabolized via peroxisomal α- and β-oxidation.
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Defects in the metabolism of branched-chain fatty acids are associated with several inherited

metabolic disorders. Therefore, 16-Methylicosanoyl-CoA is a valuable tool for studying the

enzymes and pathways involved in these processes and for investigating the pathophysiology

of related diseases.

Applications
Enzyme Substrate: Serve as a substrate for enzymes involved in methyl-branched fatty acid

metabolism, such as acyl-CoA dehydrogenases and enzymes of the peroxisomal α-oxidation

pathway.

Metabolic Studies: Investigate the metabolism of methyl-branched fatty acids in cell culture

systems or isolated organelles (e.g., peroxisomes, mitochondria).

Disease Modeling: Used in in vitro and cell-based models to study inherited metabolic

disorders related to branched-chain fatty acid oxidation.

Drug Discovery: As a tool in screening for inhibitors or modulators of enzymes that

metabolize methyl-branched acyl-CoAs.

Signaling Pathways and Experimental Workflows
The metabolism of methyl-branched acyl-CoAs is a complex process primarily occurring in

peroxisomes. The following diagrams illustrate the proposed metabolic pathway for 16-
Methylicosanoyl-CoA and a general workflow for an in vitro enzyme activity assay.
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Proposed Metabolic Pathway of 16-Methylicosanoyl-CoA
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In Vitro Acyl-CoA Dehydrogenase Activity Assay Workflow

Prepare Reaction Mixture
(Buffer, Electron Acceptor)

Add Purified Enzyme or Cell Lysate

Initiate Reaction with
16-Methylicosanoyl-CoA

Incubate at 37°C

Measure Signal Change
(e.g., Absorbance, Fluorescence)

Analyze Data and Calculate
Enzyme Activity
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15550761?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15550761?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

